2-(Phenethylthio)-5-(4-pyridyl)-1,3,4-oxadiazole
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Overview
Description
Scientific Research Applications
Antibacterial and Antitubercular Activity
Oxadiazole derivatives have been synthesized and evaluated for their potential as antibacterial and antitubercular agents. For instance, certain synthesized compounds showed significant inhibition against Mycobacterium tuberculosis H37Rv, demonstrating the potential of oxadiazole derivatives in the treatment of tuberculosis and other bacterial infections (Raval et al., 2014).
Material Science and Optoelectronics
Oxadiazole derivatives exhibit promising optical, electronic, and charge transport properties, making them suitable for applications in luminescent materials for organic light-emitting diodes (OLEDs) and as electron or hole transport materials. This research suggests their utility in developing advanced materials for electronic devices (Sun & Jin, 2017).
Coordination Chemistry
The coordination chemistry of oxadiazole-containing ligands has been explored, revealing diverse coordination modes and the formation of coordination polymers with potential applications in catalysis, molecular recognition, and as precursors for the synthesis of metal-organic frameworks (MOFs) (Klingele & Brooker, 2003).
Insecticidal Activity
New oxadiazole derivatives have been designed and synthesized, displaying significant insecticidal activity against pests such as armyworm. This highlights the potential of oxadiazole compounds in agricultural applications to protect crops from pests (Cao et al., 2002).
Anticancer Activity
Oxadiazole derivatives have also been investigated for their potential anticancer properties, with some compounds exhibiting the ability to induce apoptosis in cancer cells. This suggests their utility in the development of new chemotherapeutic agents (Zhang et al., 2005).
Mechanism of Action
Properties
IUPAC Name |
2-(2-phenylethylsulfanyl)-5-pyridin-4-yl-1,3,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3OS/c1-2-4-12(5-3-1)8-11-20-15-18-17-14(19-15)13-6-9-16-10-7-13/h1-7,9-10H,8,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCSLTEJWVSDLGQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCSC2=NN=C(O2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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